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Compound of Interest

Compound Name: 7-Amino nitrazepam-d5

CAS No.: 1189511-46-3

Cat. No.: B15558787

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 7-Amino nitrazepam-d5, a deuterated

internal standard crucial for the accurate quantification of 7-aminonitrazepam, the primary

metabolite of the benzodiazepine nitrazepam. Its application is critical in forensic toxicology,

clinical chemistry, and drug metabolism studies where precise and reliable measurements are

paramount.

Core Compound Data
7-Amino nitrazepam-d5 is a stable isotope-labeled version of 7-aminonitrazepam. The

incorporation of five deuterium atoms on the phenyl ring provides a distinct mass shift, allowing

it to be differentiated from the endogenous analyte in mass spectrometry-based assays without

altering its chemical and chromatographic behavior. This makes it an ideal internal standard to

correct for variations during sample preparation and analysis.
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Property Value

Chemical Name
7-amino-5-(2,3,4,5,6-pentadeuteriophenyl)-1,3-

dihydro-1,4-benzodiazepin-2-one

Molecular Formula C₁₅H₈D₅N₃O

Molecular Weight 256.31 g/mol

CAS Number 1189511-46-3

Appearance Pale Yellow Solid

Primary Application Internal Standard for Mass Spectrometry

Experimental Protocol: Quantification of 7-
Aminonitrazepam in Urine by LC-MS/MS
The following protocol is a detailed methodology for the analysis of urinary benzodiazepines,

including 7-aminonitrazepam, using a deuterated internal standard like 7-Amino nitrazepam-
d5. This method employs solid-phase extraction (SPE) for sample cleanup and concentration,

followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) for detection and

quantification.[1][2]

1. Materials and Reagents:

7-Amino nitrazepam-d5 (Internal Standard Solution)

Urine sample

0.5 M Ammonium Acetate Buffer (pH 5.0)

β-glucuronidase enzyme (e.g., from Patella vulgata)[1][2]

4% Phosphoric Acid (H₃PO₄)

0.02 N Hydrochloric Acid (HCl)

20% Methanol (MeOH) in water
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Elution Solvent: 60:40 Acetonitrile (ACN):MeOH with 5% strong ammonia solution[1][2]

Sample Diluent: 2% ACN:1% formic acid in water[1][2]

Solid-Phase Extraction (SPE) Plate (e.g., Oasis MCX µElution Plate)[1][2]

2. Sample Preparation (Hydrolysis and SPE):

This procedure is designed to be performed within the wells of an SPE plate to minimize

sample transfer steps.[1][2]

Step 1: Sample Aliquoting

Add 200 µL of the urine sample to a well of the SPE plate.[1][2]

Step 2: Internal Standard Spiking

Add 20 µL of the 7-Amino nitrazepam-d5 internal standard solution (e.g., 250 ng/mL).[1]

[2]

Step 3: Enzymatic Hydrolysis

Add 200 µL of 0.5 M ammonium acetate buffer (pH 5.0) containing β-glucuronidase.[1][2]

Incubate the plate at 50°C for 1 hour to deconjugate glucuronidated metabolites.[1][2]

Step 4: Quenching

Add 200 µL of 4% H₃PO₄ to stop the enzymatic reaction.[1][2]

Step 5: Sample Loading

Apply vacuum to draw the pre-treated sample into the SPE sorbent bed.[1][2]

Step 6: Washing

Wash the sorbent with 200 µL of 0.02 N HCl.[1][2]

Wash the sorbent with 200 µL of 20% MeOH.[1][2]
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Dry the plate under high vacuum for approximately 30 seconds.[1][2]

Step 7: Elution

Elute the analytes with two aliquots of 25 µL of the elution solvent (60:40 ACN:MeOH with

5% ammonia).[1][2]

Step 8: Final Dilution

Dilute the combined eluate with 100 µL of the sample diluent before injection.[1][2]

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A reversed-phase column suitable for separating benzodiazepines (e.g.,

CORTECS UPLC C18+).[2]

Mobile Phase A: 0.01% Formic acid in water.[2]

Mobile Phase B: 0.01% Formic acid in acetonitrile.[2]

Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to

a high percentage to elute the analytes, and then return to initial conditions for

equilibration. For example, starting at 10% B, increasing to 50% over 5 minutes, then to

95% before re-equilibrating.[2]

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), Positive.

Analysis Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions must be optimized for both

7-aminonitrazepam and 7-Amino nitrazepam-d5. The transition for the deuterated

standard will be shifted by approximately 5 Da.

Experimental Workflow Diagram
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The following diagram illustrates the sample preparation workflow for the analysis of 7-

aminonitrazepam using its deuterated internal standard.

Sample Preparation in SPE Plate

Solid-Phase Extraction

Analysis

1. Add 200 µL Urine Sample

2. Spike with 20 µL
7-Amino nitrazepam-d5 (IS)

3. Add Buffer + β-glucuronidase
Incubate at 50°C for 1 hr

4. Quench with 200 µL
4% Phosphoric Acid

5. Load Sample onto Sorbent
(Apply Vacuum)

6. Wash with 0.02 N HCl

7. Wash with 20% MeOH

8. Dry Sorbent
(High Vacuum)

9. Elute with 2x 25 µL
Ammoniated ACN:MeOH

10. Dilute Eluate with
100 µL Sample Diluent

11. Inject into LC-MS/MS
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Click to download full resolution via product page

Urine sample preparation and SPE workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15558787/docs?utm_src=pdf-body-img#technical-guide-7-amino-nitrazepam-d5-for-analytical-applications
https://www.benchchem.com/product/b15558787?utm_src=pdf-custom-synthesis#bc-rfq
https://www.waters.com/nextgen/us/en/library/application-notes/2023/lc-ms-ms-analysis-of-urinary-benzodiazepines-and-z-drugs-via-a-simplified-mixed-mode-sample-preparation-strategy.html
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720005973en_e7f4e5e1c8/720005973en.pdf
https://www.benchchem.com/product/b15558787/docs#technical-guide-7-amino-nitrazepam-d5-for-analytical-applications
https://www.benchchem.com/product/b15558787/docs#technical-guide-7-amino-nitrazepam-d5-for-analytical-applications
https://www.benchchem.com/product/b15558787/docs#technical-guide-7-amino-nitrazepam-d5-for-analytical-applications
https://www.benchchem.com/product/b15558787/docs#technical-guide-7-amino-nitrazepam-d5-for-analytical-applications
https://www.benchchem.com/product/b15558787?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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